5-Phenyl-5-(trifluoromethyl)morpholin-3-one
Overview
Description
“5-Phenyl-5-(trifluoromethyl)morpholin-3-one” is a chemical compound . It is a powder in physical form . The CAS number for this compound is 2260936-79-4 .
Molecular Structure Analysis
The molecular weight of “5-Phenyl-5-(trifluoromethyl)morpholin-3-one” is 245.1978 . The InChI code for this compound is 1S/C6H8F3NO2/c1-5 (6 (7,8)9)3-12-2-4 (11)10-5/h2-3H2,1H3, (H,10,11) .Physical And Chemical Properties Analysis
The compound is a powder in physical form .Scientific Research Applications
Neurokinin-1 Receptor Antagonists
- Water-Soluble NK-1 Receptor Antagonists: Compounds containing the 5-Phenyl-5-(trifluoromethyl)morpholin-3-one structure, such as 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, are effective in pre-clinical tests for emesis and depression, indicating potential use in clinical treatments for these conditions (Harrison et al., 2001).
Molecular Interactions and DNA Binding
- DNA Binding and Biological Activity: Methylated derivatives of phen, including 5-methyl-1,10-phenanthroline, demonstrate significant variation in cytotoxicities, suggesting potential applications in cancer research (Brodie et al., 2004).
Luminescent Materials and Complexes
- Fluorescence Properties in Eu(DBM)3Phen(x) Complex: The Eu(DBM)3Phen(x) complexes exhibit significant improvement in fluorescence properties, indicating potential applications in the development of luminescent lanthanide photonic materials (Singh et al., 2010).
Biochemical and Pharmaceutical Research
- Synthesis of Novel Indole-Based Compounds: Research on novel indole-based sulfonohydrazide derivatives, including morpholine heterocyclic ring structures, reveals significant anticancer activity against breast cancer cell lines, suggesting potential pharmaceutical applications (Gaur et al., 2022).
Chemical Synthesis and Drug Design
- Improved Tuberculosis Treatment: Modifications in the chemical structure of 5-Phenyl-5-(trifluoromethyl)morpholin-3-one derivatives have led to more effective treatments for tuberculosis, highlighting its role in drug discovery and design (Poce et al., 2013).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with the compound are H302, H315, H319, H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
5-phenyl-5-(trifluoromethyl)morpholin-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3NO2/c12-11(13,14)10(7-17-6-9(16)15-10)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRENMUPYPHZQLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(CO1)(C2=CC=CC=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Phenyl-5-(trifluoromethyl)morpholin-3-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-([2,4'-Bipyridin]-4-ylmethyl)-3-(4-methoxybenzyl)urea](/img/structure/B2918859.png)
![2-(2,6-dichlorobenzyl)-1-phenyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one](/img/structure/B2918867.png)
![3-[[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]methyl]-7-fluoro-2-methylquinazolin-4-one](/img/structure/B2918870.png)
![N-{2-[4-(2-furylcarbonyl)piperazinyl]-2-oxo-1-(phenylsulfonyl)ethyl}benzamide](/img/structure/B2918878.png)